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Compound of Interest

Compound Name: 1,3-PBIT dihydrobromide

Cat. No.: B1663030

Get Quote

An In-depth Examination of a Potent and Selective Inducible Nitric Oxide Synthase (iNOS)

Inhibitor

Abstract
1,3-PBIT dihydrobromide, also known as S,S'-(1,3-Phenylenebis(1,2-

ethanediyl))bisisothiourea dihydrobromide, is a potent and highly selective inhibitor of the

inducible nitric oxide synthase (iNOS) isoform. This document serves as a comprehensive

technical guide for researchers, scientists, and drug development professionals, providing

detailed information on its chemical properties, mechanism of action, and experimental

applications. The guide includes a summary of its inhibitory activity, a plausible experimental

protocol for assessing its function, and a visualization of its role in relevant signaling pathways.

Chemical and Physical Properties
1,3-PBIT dihydrobromide is a small molecule belonging to the isothiourea class of

compounds. Its key identifiers and physicochemical properties are summarized in the table

below.
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Property Value Source

IUPAC Name

2-[3-(2-

carbamimidoylsulfanylethyl)ph

enyl]ethyl

carbamimidothioate;dihydrobro

mide

PubChem

Molecular Formula C₁₂H₂₀Br₂N₄S₂ PubChem

Molecular Weight 444.25 g/mol PubChem

CAS Number 200716-66-1 InvivoChem[1]

Appearance Crystalline Solid BOC Sciences

Hydrogen Bond Donor Count 6 InvivoChem[1]

Hydrogen Bond Acceptor

Count
4 InvivoChem[1]

Rotatable Bond Count 8 InvivoChem[1]

Mechanism of Action and Biological Activity
1,3-PBIT is a potent inhibitor of nitric oxide synthase (NOS), the enzyme responsible for the

synthesis of nitric oxide (NO). There are three main isoforms of NOS: neuronal NOS (nNOS),

endothelial NOS (eNOS), and inducible NOS (iNOS). 1,3-PBIT exhibits high selectivity for the

iNOS isoform.[2][3]

Overproduction of NO by iNOS is implicated in the pathophysiology of various inflammatory

diseases and septic shock. By selectively inhibiting iNOS, 1,3-PBIT can mitigate the

detrimental effects of excessive NO production without interfering with the essential

physiological functions of nNOS and eNOS, such as neurotransmission and blood pressure

regulation.[4]

Inhibitory Activity
The inhibitory potency of 1,3-PBIT against the different human NOS isoforms has been

determined in studies with purified enzymes. The key quantitative data are presented in the
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table below.

Parameter
iNOS
(human)

nNOS
(human)

eNOS
(human)

Selectivity
(iNOS vs.
eNOS)

Source

Ki 47 nM 0.25 µM 9 µM ~190-fold APExBIO[2]

IC₅₀
150 µM (in

DLD-1 cells)
- - - APExBIO[2]

Note: The significantly higher IC₅₀ value in whole cells is presumed to be due to poor

membrane permeability.[2][5]

Signaling Pathway
1,3-PBIT exerts its biological effects by inhibiting the production of nitric oxide (NO) by iNOS.

This intervention has downstream consequences on various signaling pathways. The diagram

below illustrates the position of 1,3-PBIT in the iNOS signaling cascade.
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Caption: Signaling pathway of iNOS inhibition by 1,3-PBIT.
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Experimental Protocols
While the original synthesis and detailed experimental protocols from the primary literature by

Garvey et al. (1994) are not readily available in the public domain, a standard protocol for

assessing the inhibitory activity of a compound like 1,3-PBIT on iNOS can be described. The

following is a plausible methodology based on the widely used Griess assay, which measures

nitrite, a stable and oxidized product of nitric oxide.

In Vitro iNOS Inhibition Assay (Griess Assay)
Objective: To determine the in vitro inhibitory effect of 1,3-PBIT dihydrobromide on purified

iNOS enzyme activity.

Materials:

Purified recombinant human iNOS enzyme

1,3-PBIT dihydrobromide

L-Arginine (substrate)

NADPH (cofactor)

Tetrahydrobiopterin (BH₄) (cofactor)

Calmodulin (cofactor)

FAD and FMN (cofactors)

Assay Buffer (e.g., HEPES buffer, pH 7.4)

Griess Reagent (typically a solution of sulfanilamide and N-(1-naphthyl)ethylenediamine

dihydrochloride in phosphoric acid)

Nitrite standard solution

96-well microplate

Microplate reader
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Procedure:

Preparation of Reagents:

Prepare a stock solution of 1,3-PBIT dihydrobromide in an appropriate solvent (e.g.,

DMSO or water).

Prepare serial dilutions of the 1,3-PBIT stock solution to obtain a range of test

concentrations.

Prepare a reaction mixture containing the iNOS enzyme, L-arginine, and all necessary

cofactors in the assay buffer.

Assay Protocol:

To the wells of a 96-well plate, add a fixed volume of the iNOS reaction mixture.

Add the various concentrations of 1,3-PBIT dihydrobromide to the respective wells.

Include a vehicle control (solvent only) and a positive control (a known iNOS inhibitor).

Initiate the enzymatic reaction by adding NADPH.

Incubate the plate at 37°C for a specified period (e.g., 60 minutes).

Nitrite Detection (Griess Reaction):

Stop the reaction (e.g., by adding a reagent that denatures the enzyme).

Add the Griess Reagent to each well.

Incubate at room temperature for 10-15 minutes to allow for color development. The nitrite

produced by iNOS will react with the Griess reagent to form a colored azo compound.

Data Analysis:

Measure the absorbance of each well at ~540 nm using a microplate reader.

Generate a standard curve using the nitrite standard solution.
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Calculate the concentration of nitrite produced in each well from the standard curve.

Determine the percentage of iNOS inhibition for each concentration of 1,3-PBIT.

Plot the percentage inhibition against the logarithm of the inhibitor concentration to

determine the IC₅₀ value.

The workflow for screening iNOS inhibitors like 1,3-PBIT is depicted in the diagram below.
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Caption: Experimental workflow for iNOS inhibitor screening.
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Synthesis
A detailed, step-by-step synthesis protocol for 1,3-PBIT dihydrobromide is not readily

available in the public domain. However, based on its structure as an isothiourea derivative, a

plausible general synthetic route would involve the reaction of the corresponding dithiol, 1,3-

bis(2-mercaptoethyl)benzene, with a cyanamide source in the presence of an acid to form the

bis-isothiourea, followed by treatment with hydrobromic acid to yield the dihydrobromide salt.

Further investigation into the primary literature is recommended for a definitive synthesis

protocol.

Conclusion
1,3-PBIT dihydrobromide is a valuable research tool for studying the role of iNOS in various

physiological and pathological processes. Its high potency and selectivity for iNOS make it a

preferred inhibitor in many experimental settings. This guide provides a foundational

understanding of its properties and applications, enabling researchers to effectively incorporate

this compound into their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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